Cas no 388571-31-1 (Carbamic acid, (4-cyano-2-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-cyano-2-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 388571-31-1
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 1493281
• PubChem ID: 15544596
• Update Time: 2025-04-21

Carbamic acid, (4-cyano-2-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-cyano-2-nitrophenyl)-, 1,1-dimethylethyl ester
• SCHEMBL639550
• EN300-4992226
• N-t-butoxycarbonyl-4-cyano2-nitroaniline
• 388571-31-1
• tert-butyl N-(4-cyano-2-nitrophenyl)carbamate
• N-t-butoxycarbonyl-4-cyano-2-nitroaniline
• DB-388175
• tert-Butyl (4-cyano-2-nitrophenyl)carbamate
• (4-cyano-2-nitrophenyl)-carbamic acid tert-butyl ester
• OIBNDNZLWOKBRJ-UHFFFAOYSA-N
• AKOS017520714

• Inchi： 1S/C12H13N3O4/c1-12(2,3)19-11(16)14-9-5-4-8(7-13)6-10(9)15(17)18/h4-6H,1-3H3,(H,14,16)
• InChI Key： OIBNDNZLWOKBRJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#N)=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.09069
• Monoisotopic Mass: 263.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 105.26